Cas no 68533-29-9 (1H-Indene-1-methanol, 2,3-dihydro-, (S)-)

• Product Name: 1H-Indene-1-methanol, 2,3-dihydro-, (S)-
• CAS No: 68533-29-9
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 393059
• PubChem ID: 13058049
• Update Time: 2025-04-19

1H-Indene-1-methanol, 2,3-dihydro-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-methanol, 2,3-dihydro-, (S)-
• DTXSID10516667
• [(1S)-2,3-Dihydro-1H-inden-1-yl]methanol
• 68533-29-9
• SCHEMBL14015841

• Inchi： 1S/C10H12O/c11-7-9-6-5-8-3-1-2-4-10(8)9/h1-4,9,11H,5-7H2/t9-/m1/s1
• InChI Key： GJZQCDPVYVQVBP-SECBINFHSA-N
• SMILES： OC[C@@H]1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes